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Compound of Interest

Compound Name: TCO-PEG24-acid

Cat. No.: B15144771 Get Quote

Essential Safety and Handling Guide for TCO-
PEG24-acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational instructions, and

disposal plans for the handling of TCO-PEG24-acid. Adherence to these procedures is critical

for ensuring laboratory safety and maintaining the integrity of this valuable research compound.

Understanding the Compound
TCO-PEG24-acid is a monodisperse, aqueous-soluble Polyethylene Glycol (PEG) reagent.[1]

[2] It incorporates a highly reactive trans-cyclooctene (TCO) moiety and a carboxylic acid

functional group.[1][2] The TCO group facilitates rapid, catalyst-free "click chemistry" reactions

with tetrazine-containing molecules, a cornerstone of modern bioconjugation techniques.[1][2]

[3] The carboxylic acid allows for the conjugation to primary amines.[1][2]

Key characteristics:

Formula: C60H115NO28[1][4]

Molecular Weight: ~1298.6 g/mol [1][4]

Solubility: Soluble in water and DMF.[1][2]
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Personal Protective Equipment (PPE)
Due to the compound's chemical properties, including its acidic nature, stringent adherence to

PPE protocols is mandatory. The following table summarizes the required PPE for handling

TCO-PEG24-acid.

PPE Category Specification Rationale

Eye Protection

Chemical splash goggles.[1][4]

[5][6][7] A face shield should

be used when there is a

significant splash risk.[5]

Concentrated acids are

strongly corrosive to all body

tissues, especially the eyes.[1]

Standard safety glasses do not

provide adequate protection

from splashes.[1]

Hand Protection

Chemical-resistant gloves

(Nitrile rubber is recommended

for acid resistance).[1][4][6][7]

Inspect gloves before each

use.

To protect against skin contact,

which can cause irritation or

chemical burns.[4][5]

Contaminated gloves should

be disposed of properly to

avoid cross-contamination.

Body Protection

A chemical-resistant apron or a

long-sleeved laboratory coat.

[1][4][5]

Provides a barrier to protect

skin and personal clothing

from spills and splashes.

Respiratory

Not generally required for

small quantities handled with

proper engineering controls.

Use in a chemical fume hood.

[5][6]

Vapors from acidic compounds

can be toxic upon inhalation.[1]

[5] A chemical fume hood

provides the necessary local

exhaust ventilation to minimize

inhalation exposure.

Operational Plan: Step-by-Step Handling Protocol
The following workflow outlines the safe handling of TCO-PEG24-acid from receipt to

experimental use.
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Preparation

Handling

Reaction & Cleanup

Disposal

Don Appropriate PPE

Prepare Chemical Fume Hood

Gather Materials & Spill Kit

Receive & Verify Compound

Transfer to -20°C Storage

Equilibrate to Room Temp

Weigh Compound in Hood

Dissolve in Appropriate Solvent

Perform Reaction

Quench Reaction

Segregate Waste

Doff & Dispose of PPE

Dispose of Chemical Waste

Click to download full resolution via product page

Caption: Workflow for safe handling of TCO-PEG24-acid.
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Experimental Protocol:

Preparation: Before handling the compound, ensure you are wearing all required PPE as

detailed in the table above. Prepare your designated workspace in a certified chemical fume

hood. Ensure that a spill kit containing an acid neutralizer is readily accessible.

Receiving and Storage: Upon receipt, verify the product. TCO-PEG24-acid should be stored

in a tightly sealed container at -20°C.[1][2] Note that TCO compounds have a limited shelf

life and are not recommended for long-term storage due to natural isomerization to the less

reactive cis-cyclooctene (CCO).[1][2][8]

Equilibration and Weighing: Before use, allow the container to equilibrate to room

temperature in a desiccator to prevent condensation. All weighing and transfers of the solid

material should be performed inside a chemical fume hood.

Dissolution: Dissolve the TCO-PEG24-acid in an appropriate solvent, such as water or DMF,

as specified in your experimental protocol.[1][2] When diluting, always add acid to the

solvent, not the other way around, to prevent a potentially exothermic reaction.[9]

Reaction: Carry out the intended chemical reaction within the fume hood. Keep all containers

sealed when not in immediate use.

Cleanup: After the experiment, decontaminate surfaces with an appropriate cleaning agent.

Disposal Plan
Proper disposal of TCO-PEG24-acid and associated waste is crucial to prevent environmental

contamination and ensure compliance with local regulations.

Chemical Waste: All unused TCO-PEG24-acid, solutions containing the compound, and

byproducts must be disposed of as hazardous chemical waste.

Collect all liquid waste in a clearly labeled, sealed, and compatible waste container.

Solid waste (e.g., contaminated weigh boats) should be collected separately.

Contaminated Materials: Dispose of all contaminated PPE, such as gloves and disposable

lab coats, in accordance with your institution's hazardous waste guidelines. Do not discard
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these items in the regular trash.

Consult Authority: Arrange for disposal through a licensed disposal company, in consultation

with your local waste disposal authority and in accordance with national and regional

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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